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Compound of Interest

O-Isopropylhydroxylamine
Compound Name:
hydrochloride

Cat. No.: B044903

CAS Number: 4490-81-7[1][2] Molecular Formula: C3sH10CINOJ[1][2]

This technical guide provides an in-depth overview of O-lsopropylhydroxylamine
hydrochloride, a versatile reagent with significant applications in organic synthesis and drug
development. Tailored for researchers, scientists, and professionals in the pharmaceutical
industry, this document outlines its chemical properties, synthesis, and biological significance,
supported by experimental protocols and pathway diagrams.

Physicochemical and Spectral Data

O-Isopropylhydroxylamine hydrochloride is a white crystalline solid soluble in water.[1][3] Its
chemical structure features an isopropyl group attached to the oxygen atom of a hydroxylamine
moiety, with the hydrochloride salt enhancing its stability and solubility.[3][4]
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Property Value Reference
CAS Number 4490-81-7 [1112]
Molecular Formula CsH10CINO [1][2]
Molecular Weight 111.57 g/mol [2]
Appearance White crystalline solid [11[3]
Melting Point 80-100°C [5]
Solubility Soluble in water [1]

Storage Temperature 2-8°C under inert atmosphere

Spectral Data Summary:

Spectrum Type Key Data Points

Signals expected around ~1.2 ppm (Doublet, -
CH(CHs)2) and ~3.5 ppm (Multiplet, -CH(CHs)2)

1H NMR

Signals corresponding to the isopropyl methyl
15C NMR g . p g propy y
and methine carbons.

Characteristic peaks for N-H, O-H (from the
hydrochloride), and C-H bonds.

Synthesis and Key Reactions

Several synthetic routes for O-Isopropylhydroxylamine hydrochloride have been
established. These methods include the direct reaction of isopropylamine with hydroxylamine
hydrochloride, the reduction of 2-nitropropane, and the alkylation of N-hydroxyphthalimide
followed by hydrolysis.[6]

One of the most critical applications of O-lIsopropylhydroxylamine hydrochloride is in the
synthesis of O-isopropyl oximes from carbonyl compounds.[6] Oximes are valuable
intermediates in the preparation of pharmaceuticals and other biologically active molecules.[6]
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Experimental Protocol: General Synthesis of Oximes

The following is a generalized experimental protocol for the synthesis of oximes from

aldehydes or ketones using a hydroxylamine hydrochloride, which is analogous to the reactivity

of O-Isopropylhydroxylamine hydrochloride.

Materials:

Aldehyde or Ketone (1 mmol)

Hydroxylamine hydrochloride (1.2 mmol)

Base (e.g., Sodium Carbonate or Pyridine)

Solvent (e.g., Ethanol or a solvent-free grinding method can be employed)
Ethyl acetate

Water

Procedure:

Reaction Setup: In a round-bottomed flask, dissolve the aldehyde or ketone (1 mmol) and
hydroxylamine hydrochloride (1.2 mmol) in ethanol.

Addition of Base: Slowly add a base such as pyridine or sodium carbonate to the mixture.
The base is necessary to neutralize the HCI released during the reaction.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently
refluxed for a period ranging from 15 minutes to several hours, depending on the reactivity of
the carbonyl compound. Reaction progress can be monitored by Thin Layer Chromatography
(TLC).

Work-up: Upon completion, the solvent is removed under reduced pressure. The residue is
then partitioned between ethyl acetate and water.

Purification: The organic layer is separated, washed with brine, dried over anhydrous sodium
sulfate, and concentrated to yield the crude oxime. The product can be further purified by
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recrystallization or column chromatography.

A solvent-free approach involves grinding the carbonyl compound, hydroxylamine
hydrochloride, and a solid base like sodium carbonate in a mortar and pestle.[7]

Applications in Drug Development and Biological
Activity

O-Isopropylhydroxylamine hydrochloride and its derivatives are of significant interest in
drug discovery. The hydroxylamine moiety is crucial for the synthesis of hydroxamic acids,
which are known for their metal-chelating properties and are found in various biologically active
molecules, including metalloproteinase inhibitors.

Antimicrobial Mechanism of Action

Recent studies have highlighted the potential of hydroxylamine derivatives as antimicrobial
agents.[3] The proposed mechanism of action involves the inhibition of ribonucleotide
reductases, which are enzymes essential for DNA synthesis and repair in bacteria.[3] By
targeting this pathway, these compounds can disrupt bacterial proliferation, making them
promising candidates for the development of new antibiotics.[3] This activity also extends to the
inhibition of bacterial biofilm formation, which is a critical factor in chronic and persistent
infections.[3]
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Caption: Antimicrobial mechanism of O-Isopropylhydroxylamine derivatives.

Experimental and Synthetic Workflows

The utility of O-Isopropylhydroxylamine hydrochloride as a building block in medicinal
chemistry can be represented in a typical drug discovery workflow.
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Caption: Drug discovery workflow using O-lsopropylhydroxylamine HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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